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Compound of Interest

Compound Name: 1-Bromo-3-methylhexane

Cat. No.: B13168464

For laboratory professionals engaged in research and development, the safe handling of
chemical reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 1-Bromo-3-methylhexane, including detailed operational protocols
and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is appropriate personal protective
equipment. Below is a summary of the required PPE for handling 1-Bromo-3-methylhexane.
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Body Part Protection Standard/Specification
Tightly fitting safety goggles
_g y g ¥ 9098 EN 166 (EU) or NIOSH (US)
Eyes/Face with side-shields or a face
i approved.[1][2][3]
shield.
Chemical-resistant, impervious S
) o EU Directive 89/686/EEC and
Skin/Hands gloves (e.g., nitrile rubber).
the standard EN 374.[1][2]
Inspect before use.
Flame retardant antistatic
Body protective clothing. Impervious  [2][3]

clothing.

Respiratory

A full-face respirator is
necessary if exposure limits
are exceeded or if irritation

OCcCurs.

NIOSH (US) or European
Standard EN 149 approved.[1]

[2]14]

Physical and Chemical Properties

Understanding the properties of 1-Bromo-3-methylhexane is crucial for safe handling and

storage.
Property Value
Molecular Formula C7H1sBr[5]

Molecular Weight 179.10 g/mol [5][6][7]
Appearance Liquid[5]
N ) 181°C at 760 mmHg (for the related compound
Boiling Point
1-Bromo-3-methylcyclohexane)[8]
] 65.5°C (for the related compound 1-Bromo-3-
Flash Point
methylcyclohexane)[8]
) 1.257 g/cm3 (for the related compound 1-Bromo-
Density

3-methylcyclohexane)[8]
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Operational Plan: From Preparation to Disposal

A systematic approach to handling 1-Bromo-3-methylhexane minimizes risks. The following
workflow outlines the necessary steps for safe preparation, handling, and disposal.
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Spill & Emergency
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i

Store Properly When Contain Spill with
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Workflow for the safe handling of 1-Bromo-3-methylhexane.
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Experimental Protocols

Preparation:

o Don PPE: Before handling the chemical, put on all required personal protective equipment
as detailed in the PPE table.[1][2]

e Ensure Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]

[2]

o Gather Materials: Assemble all necessary equipment and reagents. Inspect glassware for
any defects. Ensure spark-proof tools and explosion-proof equipment are used.[1][4]

o Emergency Preparedness: Confirm that a safety shower and eyewash station are readily
accessible.[4]

Handling:

o Chemical Dispensing: Avoid direct contact with skin and eyes.[1] Prevent the formation of
vapors or mists.[1]

e During Use: Keep the container tightly closed when not in use.[2] Avoid inhalation of any
vapors.[2][3]

o Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated
place.[1] Keep it away from incompatible materials such as strong oxidizing agents and
strong bases.[2][4] All ignition sources should be removed from the storage and handling
areas.[2][4]

Spill and Accidental Release Protocol:

o Immediate Actions: In the event of a spill, evacuate personnel to a safe area and remove all
sources of ignition.[2][3]

o Containment: Prevent the chemical from entering drains.[1][2] Absorb the spillage with an
inert absorbent material like sand or vermiculite.[2][4]
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o Clean-up: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[4][9]

Disposal Plan

Proper disposal of 1-Bromo-3-methylhexane and associated waste is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection: All waste containing 1-Bromo-3-methylhexane, including unused product
and contaminated materials, must be collected in a designated, labeled, and sealed
container.[10]

o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into
sewer systems or contaminate water, foodstuffs, or feed.[1]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[1] Combustible packaging materials may be
incinerated under controlled conditions with flue gas scrubbing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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